3-{[(3-Chloroanilino)carbonyl]amino}propanoic acid

• IUPAC Name: 3-[(3-chlorophenyl)carbamoylamino]propanoic acid
• InChI: InChI=1S/C10H11ClN2O3/c11-7-2-1-3-8(6-7)13-10(16)12-5-4-9(14)15/h1-3,6H,4-5H2,(H,14,15)(H2,12,13,16)
• InChI Key: NPKDBJRQVVIXEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)NCCC(=O)O
• Molecular Formula: C10H11ClN2O3
• Molecular Weight: 242.66 g/mol

Description

3-{[(3-Chloroanilino)carbonyl]amino}propanoic acid (3-CAPA) is an organic compound belonging to the class of carboxylic acids. It is a colorless solid that is soluble in organic solvents and insoluble in water. 3-CAPA is a derivative of aniline and is used in a variety of applications, including as an intermediate in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a catalyst in the production of polymers.

Scientific Research Applications

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